Cas no 16237-62-0 (3-(oxolan-2-yl)propanenitrile)

• Product Name: 3-(oxolan-2-yl)propanenitrile
• CAS No: 16237-62-0
• MF: C₇H₁₁NO
• MW: 125.168341875076
• CID: 1343737
• PubChem ID: 12939864
• Update Time: 2025-06-11

3-(oxolan-2-yl)propanenitrile Chemical and Physical Properties

Names and Identifiers

• 2-Furanpropanenitrile, tetrahydro-
• 3-(oxolan-2-yl)propanenitrile
• 3-(Tetrahydrofuran-3-yl)propanenitrile

• Inchi： 1S/C7H11NO/c8-5-1-3-7-4-2-6-9-7/h7H,1-4,6H2
• InChI Key： JBHAZBKWNJJBJZ-UHFFFAOYSA-N
• SMILES： O1CCCC1CCC#N

Experimental Properties

• Density: 0.983±0.06 g/cm3(Predicted)
• Boiling Point: 74 °C(Press: 4 Torr)

Additional information on 3-(oxolan-2-yl)propanenitrile

Professional Introduction to 3-(oxolan-2-yl)propanenitrile (CAS No. 16237-62-0)

3-(oxolan-2-yl)propanenitrile (CAS No. 16237-62-0) is a significant compound in the field of chemical and pharmaceutical research, exhibiting unique structural and functional properties that make it valuable for various applications. This compound, characterized by its nitrile and lactone functional groups, has garnered attention due to its potential in synthetic chemistry and as a building block for more complex molecules.

The molecular structure of 3-(oxolan-2-yl)propanenitrile consists of a propanenitrile moiety linked to an oxolane ring. This configuration imparts distinct reactivity, making it a versatile intermediate in organic synthesis. The oxolane ring, a cyclic ether with a three-membered oxygen-containing heterocycle, introduces rigidity and specific electronic properties to the molecule, which can be exploited in designing novel pharmacophores.

In recent years, the compound has been extensively studied for its role in the development of bioactive molecules. Researchers have leveraged its structural features to create derivatives with enhanced biological activity. For instance, modifications of the nitrile group have been explored to develop compounds with potential antimicrobial and anti-inflammatory properties. The oxolane ring, being relatively stable under various conditions, provides a scaffold that can be easily functionalized without compromising the overall integrity of the molecule.

One of the most compelling aspects of 3-(oxolan-2-yl)propanenitrile is its utility in medicinal chemistry. The combination of the nitrile and lactone functionalities offers multiple sites for chemical modification, enabling the synthesis of a wide range of derivatives. These derivatives have been investigated for their ability to interact with biological targets such as enzymes and receptors. The compound’s ability to serve as a precursor for more complex structures has made it a valuable asset in drug discovery pipelines.

The synthesis of 3-(oxolan-2-yl)propanenitrile involves multi-step reactions that highlight its synthetic versatility. Traditional methods often employ cyclization reactions to form the oxolane ring, followed by nucleophilic substitution to introduce the nitrile group. Advances in synthetic techniques have led to more efficient and scalable methods, including catalytic processes that improve yield and reduce byproduct formation. These innovations have made it easier for researchers to access this compound for their studies.

The compound’s reactivity also makes it useful in material science applications. Its ability to undergo polymerization reactions has been explored in the development of novel polymers with specific mechanical and thermal properties. Additionally, the presence of both polar and non-polar regions in its structure allows it to act as a surfactant or additive in various formulations, enhancing solubility and stability.

In conclusion, 3-(oxolan-2-yl)propanenitrile (CAS No. 16237-62-0) is a multifaceted compound with broad applications in chemical synthesis and pharmaceutical research. Its unique structural features enable its use as an intermediate in creating bioactive molecules, making it indispensable in drug discovery efforts. Furthermore, its synthetic versatility and functional diversity open up possibilities in material science and other industrial applications. As research continues to uncover new uses for this compound, its importance is likely to grow even further.